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Compound of Interest

Compound Name: Benzyl methyl disulfide

CAS No.: 699-10-5

Cat. No.: B1265386

Get Quote

Benzyl methyl disulfide is an organic compound characterized by a disulfide bond linking a

benzyl group and a methyl group.[1] It is a pale yellow liquid known for a potent, sulfurous odor

reminiscent of garlic or onion.[1] While widely used as a flavoring agent in the food industry and

found naturally in foods like cocoa beans, its significance extends into the pharmaceutical and

agrochemical sectors.[2][3] The reactivity of its disulfide bridge makes it a valuable intermediate

for chemical synthesis and a molecule of interest for its biological activities.[2][4]

The core of BMDS's biological potential lies in the S-S bond. Disulfides can undergo thiol-

disulfide exchange reactions with cysteine residues in proteins, a fundamental mechanism for

altering protein structure and function. This reactivity is the basis for many of the biological

effects observed in related organosulfur compounds and provides a logical framework for

investigating BMDS.

Table 1: Physicochemical Properties of Benzyl Methyl
Disulfide
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Property Value Source

CAS Number 699-10-5 [1]

Molecular Formula C8H10S2 [5][6]

Molecular Weight 170.30 g/mol [5]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 195-197 °C @ 760 mmHg [6]

Melting Point 61-62 °C [6]

Solubility
Insoluble in water; Soluble in

organic solvents
[1][6]

Odor
Sulfurous, vegetative, metallic,

with onion/cabbage notes
[1][5]

Biological Activities and Mechanisms of Action
While direct research on benzyl methyl disulfide is still emerging, its structural similarity to

other well-studied organosulfur compounds provides a strong basis for predicting its biological

activities.

Antimicrobial Properties
Benzyl methyl disulfide is recognized for its antimicrobial properties, making it a compound of

interest for applications in food safety and preservation.[1]

Causality of Action: The antimicrobial activity of disulfides is often attributed to their ability to

interact with thiol (-SH) groups present in the enzymes and structural proteins of

microorganisms. This interaction, a thiol-disulfide exchange, can lead to the formation of mixed

disulfides, thereby inactivating critical proteins and disrupting cellular processes. Natural

disulfides, such as those found in garlic, exhibit bioactivity against a range of bacterial strains

through this mechanism.[7] The reaction can generate reactive oxygen species (ROS), leading

to oxidative stress and damage to microbial DNA and other cellular components.[7]

Diagram 1: Thiol-Disulfide Exchange Mechanism
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This diagram illustrates the fundamental reaction between a disulfide, like BMDS, and a

biological thiol (e.g., a cysteine residue in a protein), leading to the inactivation of the protein.
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Caption: General mechanism of thiol-disulfide exchange.

Potential Anticancer Activity
Extensive research on related organosulfur compounds, particularly diallyl disulfide (DADS)

from garlic and various benzyl sulfone derivatives, suggests that BMDS may possess valuable

antitumor properties.[8][9] The mechanisms are often multi-faceted, targeting key pathways

involved in cancer cell proliferation and survival.

Plausible Mechanisms of Action:

Induction of Apoptosis: Many organosulfur compounds trigger programmed cell death in

cancer cells. For instance, novel benzyl naphthyl sulfone derivatives have been shown to
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induce apoptosis through the p53-Bcl-2-Bax signaling pathway.[8] This involves upregulating

pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2.

Cell Cycle Arrest: These compounds can halt the cell cycle at various checkpoints (e.g.,

G2/M phase), preventing cancer cells from dividing and proliferating.[9]

Inhibition of Microtubule Dynamics: Some natural product derivatives, such as bis(4-

fluorobenzyl)trisulfide, have been found to inhibit tumor growth by binding to β-tubulin and

suppressing microtubule dynamics, which is crucial for mitosis.[10]

Anti-Angiogenesis and Invasion: A key mechanism for related compounds is the inhibition of

new blood vessel formation (angiogenesis) and the prevention of cancer cell migration and

invasion.[9]

Diagram 2: Potential Anticancer Signaling Pathways
This diagram outlines potential pathways through which BMDS could exert anticancer effects,

based on evidence from related compounds.
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Caption: Plausible anticancer mechanisms of BMDS.

Potential Anti-inflammatory Effects
Chronic inflammation is a driver of many diseases. Compounds structurally related to BMDS,

such as N-benzyl-N-methyldecan-1-amine (BMDA), have demonstrated significant anti-

inflammatory activity in preclinical models.[11][12]

Plausible Mechanisms of Action:
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Inhibition of Pro-inflammatory Pathways: BMDA has been shown to possess anti-

inflammatory properties by downregulating key signaling pathways, including JNK/p38

MAPK and NF-κB.[11] These pathways are central regulators of the inflammatory response.

Reduction of Inflammatory Mediators: By inhibiting these pathways, the production of pro-

inflammatory cytokines like TNF-α and IL-1β, as well as enzymes like COX-2 and iNOS, is

suppressed.[11][12] This dampens the overall inflammatory cascade.

Experimental Protocols for Assessing Biological
Activity
To facilitate further research, this section provides validated, step-by-step protocols for

investigating the biological activities of benzyl methyl disulfide.

Protocol: Antimicrobial Susceptibility Testing (Broth
Microdilution)
This protocol determines the Minimum Inhibitory Concentration (MIC) of BMDS against a

bacterial strain.

Methodology:

Preparation: Prepare a stock solution of BMDS in a suitable solvent (e.g., DMSO). Serially

dilute the stock solution in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB)

to achieve a range of concentrations.

Inoculum: Culture the target bacterial strain (e.g., Staphylococcus aureus) overnight. Adjust

the bacterial suspension to a 0.5 McFarland standard, then dilute it to achieve a final

concentration of approximately 5 x 10^5 CFU/mL in each well.

Incubation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive

control (bacteria in broth, no compound) and a negative control (broth only).

Reading: Incubate the plate at 37°C for 18-24 hours. The MIC is the lowest concentration of

BMDS that completely inhibits visible bacterial growth.
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Validation: The positive control wells should be turbid, and the negative control wells should

be clear.

Table 2: Example MIC Data Presentation
Bacterial Strain BMDS MIC (µg/mL)

Staphylococcus aureus (ATCC 29213) 16

Escherichia coli (ATCC 25922) 64

Bacillus subtilis (ATCC 6633) 8

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)
This assay measures the effect of BMDS on the metabolic activity of cancer cells, which is an

indicator of cell viability and proliferation.

Methodology:

Cell Seeding: Seed cancer cells (e.g., HeLa or MCF-7) into a 96-well plate at a density of

5,000-10,000 cells per well and allow them to adhere overnight.

Treatment: Treat the cells with various concentrations of BMDS (dissolved in DMSO and

diluted in culture medium) for 24, 48, or 72 hours. Include a vehicle control (DMSO-treated

cells).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 3-4 hours at 37°C. Live cells will reduce the yellow

MTT to purple formazan crystals.

Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or

isopropanol) to dissolve the formazan crystals.

Measurement: Read the absorbance at 570 nm using a microplate reader. Cell viability is

expressed as a percentage relative to the vehicle control. The IC50 value (concentration that

inhibits 50% of cell growth) can then be calculated.

Table 3: Example IC50 Data Presentation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Treatment Time IC50 of BMDS (µM)

HeLa (Cervical Cancer) 48 hours 25.5

MCF-7 (Breast Cancer) 48 hours 42.1

HUVEC (Normal Cells) 48 hours >100

Diagram 3: General Workflow for In Vitro Bioactivity
Screening
This diagram provides a logical flow for screening and characterizing the biological activities of

a compound like BMDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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